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Compound of Interest

Compound Name: 1-methoxypropane

Cat. No.: B14500535

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the relative reaction rates of 1-
methoxypropane with key atmospheric oxidants, namely hydroxyl radicals (*OH) and chlorine
atoms (Cle). The data presented is crucial for understanding the atmospheric lifetime and
reactivity of this ether, which is relevant in fields ranging from atmospheric chemistry to drug
metabolism, where analogous ether linkages are common.

Quantitative Data Summary

The following table summarizes the experimentally determined rate constants for the gas-
phase reactions of 1-methoxypropane and other structurally related ethers with hydroxyl
radicals and chlorine atoms at room temperature. This data allows for a direct comparison of

their relative reactivities.
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Compound

Reagent

Rate Constant (k)
at293 +2 K (cm?
molecule s7?)

Reference

1-Methoxypropane

(9.91 + 2.30) x 10-12

[1]

1-Methoxypropane

(2.52 +0.14) x 1010

[1]

Methyl Ethyl Ether

(7.53 + 2.86) x 10-12

[2]

Methyl Ethyl Ether

(2.35 +0.43) x 1010

[2]

Dimethyl Ether

(1.3 £0.2) x 100

[3]

Diethyl Ether

(2.5+0.3) x 1010

[3]

Di-n-propyl Ether

(3.6 +0.4) x 1010

[3]

Key Observations:

e The reaction of 1-methoxypropane with chlorine atoms is significantly faster than its

reaction with hydroxyl radicals, by approximately two orders of magnitude.[1]

» The reactivity of 1-methoxypropane with both «OH and Cls is comparable to that of other

small aliphatic ethers like methyl ethyl ether and diethyl ether.[1][2][3]

Reaction Mechanisms and Pathways

The dominant initial reaction pathway for the gas-phase oxidation of 1-methoxypropane by

hydroxyl radicals is hydrogen atom abstraction. The «OH radical can abstract a hydrogen atom

from different positions on the 1-methoxypropane molecule, leading to the formation of

various alkyl radicals. These radicals then rapidly react with molecular oxygen in the

atmosphere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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